1-Naphthalenesulfenyl chloride

• CAS No.: 61209-68-5
• Molecular Formula: C10H7ClS
• Molecular Weight: 194.68 g/mol
• IUPAC Name: naphthalen-1-yl thiohypochlorite
• InChI: InChI=1S/C10H7ClS/c11-12-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
• InChI Key: AGOPSOIHNKWCLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2SCl

Description

1-Naphthalenesulfonyl chloride (CAS 85-46-1) is a naphthalene derivative featuring a sulfonyl chloride (-SO₂Cl) functional group at the 1-position of the naphthalene ring. Its molecular formula is C₁₀H₇ClO₂S, with a molecular weight of 226.68 g/mol . This compound is widely used in organic synthesis as a sulfonating agent, particularly for introducing sulfonate groups into target molecules. It appears as a white crystalline solid with a melting point of 64–67°C . Notably, the term "sulfenyl chloride" (R–S–Cl) is distinct from "sulfonyl chloride" (R–SO₂–Cl); the evidence provided pertains exclusively to sulfonyl chlorides, suggesting a possible terminological discrepancy in the query.

Preparation Methods

Historical Context and Industrial Relevance of 1-Naphthalenesulfonyl Chloride

1-Naphthalenesulfonyl chloride (CAS 85-46-1) is a sulfonic acid derivative widely utilized in the production of dyes, pharmaceuticals, and agrochemicals. Its synthesis traditionally involves the direct sulfonation of naphthalene followed by chlorination, though modern industrial processes have refined these steps to improve efficiency and safety. The compound’s reactivity stems from the electron-withdrawing sulfonyl group, which facilitates nucleophilic substitution reactions. Early methods, such as the direct reaction of naphthalene with chlorosulfonic acid, suffered from low yields due to over-sulfonation and thermal decomposition. Contemporary approaches address these challenges through controlled reagent addition, temperature modulation, and solvent selection.

Sulfonation-Chlorination Pathways Using Chlorosulfonic Acid

Single-Step Sulfonation-Chlorination

The reaction of naphthalene with chlorosulfonic acid (ClSO₃H) remains the most direct route to 1-naphthalenesulfonyl chloride. This exothermic process generates HCl gas and requires careful temperature control to prevent byproduct formation. As demonstrated in Example I of US2827487A, adding chlorosulfonic acid (408 g) to molten naphthalene (64 g) at 79°C over one hour yields 42.8% 1,5-naphthalenedisulfonyl chloride. While this method is economical, regioselectivity toward the 1-sulfonyl isomer depends on solvent choice and stoichiometry.

Critical Parameters:

• Molar Ratio : A 5:1 to 8:1 molar excess of chlorosulfonic acid ensures complete sulfonation.
• Temperature : Maintaining temperatures below 150°C prevents decomposition, with optimal ranges between -10°C and 100°C.
• Solvent Effects : Liquid sulfur dioxide enhances yield (up to 45%) by stabilizing reactive intermediates and reducing side reactions.

Two-Step Sulfonation and Chlorination

Patent CN1273968A introduces a two-step protocol for synthesizing naphthoquinone-derived sulfonyl chlorides, which can be adapted for 1-naphthalenesulfonyl chloride. The first step involves sulfonating 1,2-naphthoquinone-2-diazo with chlorosulfonic acid (5–10 equivalents) at 40–70°C for 1–4 hours, consuming >80% of the diazo precursor. The second step adds thionyl chloride (0.8–5 equivalents) to convert residual sulfonic acid intermediates into the target sulfonyl chloride, achieving 70–75% yield. This method minimizes impurities by preventing diazo-thionyl chloride coexistence during the initial reaction phase.

Solvent Selection and Reaction Engineering

Role of Inert Solvents

The use of inert solvents like dichloromethane, carbon tetrachloride, or liquid sulfur dioxide is critical for stabilizing reactive intermediates and improving product isolation. For instance, dissolving naphthalene in liquid sulfur dioxide before sulfonation increases crystallinity, simplifying filtration and washing steps. Similarly, extracting diazo intermediates with methylene chloride in CN1273968A prevents thermal degradation and enhances handling safety.

Crystallization and Purification

Post-reaction processing significantly impacts purity. In US2827487A, crude 1,5-naphthalenedisulfonyl chloride is washed with chlorosulfonic acid to remove unreacted starting materials, followed by ice-water quenching to isolate crystalline product. Recrystallization in acetone at -5°C to -10°C further purifies the compound, as described in CN1273968A.

Comparative Analysis of Methodologies

Method	Reagents	Conditions	Yield	Purity
Single-Step	ClSO₃H, Naphthalene	79°C, 1 hr	42.8%	95–98% (HPLC)
Two-Step	ClSO₃H, SOCl₂, Diazo compound	40–70°C, 4–7 hr total	70–75%	>99% (crystallized)
Solvent-Assisted	ClSO₃H, Liquid SO₂	-8°C, 3.75 hr	45%	97%

Key Takeaways:

• The two-step method offers superior yield and purity by segregating sulfonation and chlorination.
• Lower temperatures in solvent-assisted reactions reduce byproducts but require extended reaction times.

Mechanistic Insights and Side Reactions

Sulfonation of naphthalene proceeds via electrophilic aromatic substitution, where chlorosulfonic acid acts as both a sulfonating agent and a chlorinating agent. The formation of 1-naphthalenesulfonic acid is followed by chlorination with excess ClSO₃H or thionyl chloride. Competing pathways, such as disulfonation or isomerization to the 2-sulfonyl derivative, are mitigated by:

• Controlled Reagent Addition : Gradual introduction of chlorosulfonic acid prevents local overheating and over-reaction.
• Catalytic Iodide Ions : Enhancing diazo intermediate stability, as seen in CN1273968A.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

NSC reacts with nucleophiles due to its electrophilic sulfonyl chloride group, forming sulfonamides, sulfonate esters, and sulfonothioates.

Key Reactions:

• With Alcohols : Produces sulfonate esters under basic conditions¹.

• With Thiols : Generates sulfonothioates, though less common than sulfonamides¹.

Conditions : Typically conducted in aprotic solvents (e.g., chloroform) with bases like triethylamine to neutralize HCl¹².

Reduction Reactions

NSC can be reduced to sulfides or thiols, depending on the reagent:

• Lithium Aluminum Hydride (LiAlH₄) : Yields sulfides³¹.

Applications : Thiol derivatives are intermediates in agrochemicals and fluorescent probes³⁴.

Radical Cyclization with Alkynes

A recent breakthrough involves photocatalytic radical cyclization of NSC with alkynes to synthesize 1-thiaphenalene derivatives (heterocycles with sulfur)⁵.

• Conditions : Blue-light irradiation, organic photocatalyst (e.g., eosin Y), and mild temperatures.

• Scope : Tolerates electron-donating and electron-withdrawing groups on alkynes, enabling diverse product libraries⁵.

Hydrolysis and Stability

NSC hydrolyzes in aqueous environments to form 1-naphthalenesulfonic acid :

text
C₁₀H₇SO₂Cl + H₂O → C₁₀H₇SO₃H + HCl  

Stability : Sensitive to moisture; requires anhydrous storage¹⁶.

Desulfitative Cross-Coupling Reactions

NSC participates in desulfitative Stille cross-coupling with organotin reagents to form biaryl ketones or esters[^5]⁵.
Example :

text
C₁₀H₇SO₂Cl + R-SnBu₃ → C₁₀H₇-C(=O)-R + SO₂ + Byproducts  

Catalysts : Palladium complexes (e.g., Pd(PPh₃)₄)[^5].

Notes on Terminology

This synthesis of reactions underscores NSC’s utility in constructing complex molecules for pharmaceuticals, materials, and catalysis. Recent advances in photoredox chemistry further expand its role in sustainable synthesis⁵.

Scientific Research Applications

1-Naphthalenesulfenyl chloride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-sulfur bonds.

Biology: It can be used to modify biological molecules, such as proteins, by introducing sulfenyl groups.

Medicine: Research is ongoing to explore its potential use in drug development, particularly in the synthesis of sulfur-containing pharmaceuticals.

Industry: It is used in the production of dyes, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism by which 1-naphthalenesulfenyl chloride exerts its effects involves the reactivity of the sulfenyl chloride group. This group can act as an electrophile, reacting with nucleophiles to form new chemical bonds. The molecular targets and pathways involved depend on the specific application and reaction conditions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following sections compare 1-naphthalenesulfonyl chloride with structurally and functionally related naphthalene derivatives, including positional isomers, halogenated analogs, and sulfonyl chloride variants.

Positional Isomers: 1- vs. 2-Naphthalenesulfonyl Chloride

• 1-Naphthalenesulfonyl chloride (CAS 85-46-1) and 2-naphthalenesulfonyl chloride (CAS 93-11-8) share the same molecular formula (C₁₀H₇ClO₂S ) but differ in the position of the sulfonyl chloride group.
• Both are used in sulfonation reactions, but the 2-isomer may exhibit higher solubility in polar solvents .
• Applications : The 1-isomer is commonly employed in peptide synthesis and dye manufacturing, while the 2-isomer is utilized in polymer chemistry .

Halogenated Naphthalenes: 1-Chloronaphthalene

• 1-Chloronaphthalene (CAS 90-13-1, C₁₀H₇Cl , MW 162.62) lacks the sulfonyl group and features a chlorine atom directly attached to the naphthalene ring.
• Properties: It is a liquid at room temperature, used as a solvent or intermediate in organic synthesis.

Alkyl-Substituted Sulfonyl Chlorides: 1-(Naphthalen-1-yl)ethane-1-sulfonyl Chloride

• 1-(Naphthalen-1-yl)ethane-1-sulfonyl chloride (CAS 1249583-73-0, C₁₂H₁₁ClO₂S , MW 266.78) introduces an ethyl spacer between the naphthalene ring and the sulfonyl chloride group.
• Applications : This modification enhances flexibility in chemical reactions, making it useful for synthesizing surfactants and detergents .

Phosphonium Salts: (1-Naphthylmethyl)triphenylphosphonium Chloride

• Reactivity : It serves as a phase-transfer catalyst in nucleophilic substitutions, contrasting with sulfonyl chlorides, which act as electrophiles .

Data Tables

Table 1: Structural and Physical Properties

Compound	CAS Number	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Applications
1-Naphthalenesulfonyl chloride	85-46-1	C₁₀H₇ClO₂S	226.68	64–67	Sulfonation, peptide synthesis
2-Naphthalenesulfonyl chloride	93-11-8	C₁₀H₇ClO₂S	226.68	Not reported	Polymer chemistry
1-Chloronaphthalene	90-13-1	C₁₀H₇Cl	162.62	Liquid	Solvent, alkylation
1-(Naphthalen-1-yl)ethane-1-sulfonyl chloride	1249583-73-0	C₁₂H₁₁ClO₂S	266.78	Not reported	Surfactant synthesis

Table 2: Analytical Methods for Detection

Compound	Sample Matrix	Analytical Method	Detection Limit	Reference
Naphthalene derivatives	Water/Soil	GC/MS	10 µg/L
Sulfonyl chlorides	Organic phase	HPLC/UV	1.8 µg/L

Research Findings

• Synthetic Utility : 1-Naphthalenesulfonyl chloride is preferred over aliphatic sulfonyl chlorides in aromatic substitutions due to its stability and moderate reactivity .
• Toxicology : While naphthalene and its methyl derivatives (e.g., 1-methylnaphthalene) are linked to hemolytic anemia and respiratory issues, sulfonyl chlorides primarily pose risks through skin/eye irritation .
• Environmental Persistence : Halogenated naphthalenes (e.g., 1-chloronaphthalene) exhibit longer environmental half-lives compared to sulfonyl chlorides, which hydrolyze readily in water .

Q & A

Basic Research Questions

Q. What are the key considerations for optimizing the synthesis of 1-naphthalenesulfenyl chloride in laboratory settings?

• Methodological Answer : Synthesis optimization requires careful control of reaction conditions. For example, using stoichiometric equivalents of sulfur monochloride (S₂Cl₂) with 1-naphthol under anhydrous conditions minimizes side reactions like over-chlorination. Solvent choice (e.g., dichloromethane or carbon tetrachloride) and temperature control (0–5°C) are critical to prevent decomposition. Purification via fractional distillation or recrystallization improves yield . Analytical validation using FT-IR (C-S stretch at ~650 cm⁻¹) and NMR (aromatic proton shifts at δ 7.5–8.5 ppm) ensures product integrity .

Q. How does the stability of 1-naphthalenesulfenyl chloride vary under different storage conditions?

• Methodological Answer : Stability studies show that moisture and light accelerate hydrolysis, forming 1-naphthalenesulfonic acid. Storage in amber glass under inert gas (argon or nitrogen) at –20°C extends shelf life. Periodic titration with iodine (to quantify active sulfenyl chloride content) monitors degradation .

Q. What analytical techniques are most reliable for quantifying trace impurities in 1-naphthalenesulfenyl chloride?

• Methodological Answer : Reverse-phase HPLC with UV detection (λ = 254 nm) resolves impurities like naphthalene derivatives. Gas chromatography-mass spectrometry (GC-MS) identifies volatile byproducts, while elemental analysis validates sulfur and chlorine content (±0.3% error margin) .

Advanced Research Questions

Q. How can mechanistic studies resolve contradictory data on the reactivity of 1-naphthalenesulfenyl chloride in electrophilic substitution reactions?

• Methodological Answer : Discrepancies in regioselectivity (e.g., para vs. ortho substitution) arise from solvent polarity and Lewis acid catalysts (e.g., FeCl₃). Kinetic studies using stopped-flow UV-Vis spectroscopy and DFT calculations (B3LYP/6-31G*) model transition states to clarify steric and electronic effects . Replication under standardized conditions (e.g., dry acetonitrile, 25°C) reduces variability .

Q. What methodologies are recommended for assessing the environmental fate of 1-naphthalenesulfenyl chloride degradation products?

• Methodological Answer : Hydrolysis and photolysis pathways should be studied using LC-QTOF-MS to identify intermediates like sulfoxides and sulfones. Sediment-water partitioning coefficients (log Kₓ) predict bioaccumulation risks, while OECD 301F tests assess biodegradability in simulated wastewater .

Q. How can researchers address conflicting toxicity data in mammalian cell lines exposed to 1-naphthalenesulfenyl chloride?

• Methodological Answer : Contradictory cytotoxicity results (e.g., IC₅₀ values in HepG2 vs. HEK293 cells) require rigorous risk-of-bias analysis. Follow Table C-7 ( ) to evaluate dose randomization, blinding, and control group consistency. Meta-analyses of dose-response curves (using PRISMA guidelines) reconcile variability .

Q. What in silico models are validated for predicting the reactivity of 1-naphthalenesulfenyl chloride in complex matrices?

• Methodological Answer : Molecular docking (AutoDock Vina) and QSAR models predict interactions with biomolecules like glutathione. Solvent-accessible surface area (SASA) calculations in MD simulations (GROMACS) assess steric hindrance in aqueous environments .

Data Contradiction and Reproducibility

Q. How should researchers design experiments to minimize contradictions in kinetic studies of 1-naphthalenesulfenyl chloride?

• Methodological Answer : Standardize reaction monitoring (e.g., in situ Raman spectroscopy) to track real-time kinetics. Use high-purity reagents (≥99.9%) and validate equipment calibration. Cross-lab reproducibility tests (e.g., Round Robin trials) identify systemic errors .

Q. What statistical approaches are robust for analyzing heterogeneous data from 1-naphthalenesulfenyl chloride toxicity assays?

• Methodological Answer : Mixed-effects models (R or Python) account for batch-to-batch variability. Principal component analysis (PCA) reduces dimensionality in omics datasets, while Kaplan-Meier survival curves assess chronic exposure effects .